Cas no 41589-39-3 ( )
structure
Product Name:
CAS No:41589-39-3
MF:C11H18O4
MW:214.258224010468
CID:927124
PubChem ID:348768
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- diethyl 2-butan-2-ylidenepropanedioate
- (1-Methyl-propyliden)-malonsaeure-diaethylester
- (1-Methylpropyliden)malonsaeure-diethylester
- 2-Methyl-buten-(1)-dicarbonsaeure-(1.1)-diaethylester
- AC1L8A5I
- AG-F-47866
- CTK4I5002
- Methyl-aethyl-methylenmalonsaeurediathylester
- NSC408240
- sec-butylidene-malonic acid diethyl ester
- sec-Butyliden-malonsaeure-diaethylester
- DTXSID70325030
- 41589-39-3
- DS-010791
- NSC-408240
- SCHEMBL15913666
-
-
- Inchi: 1S/C11H18O4/c1-5-8(4)9(10(12)14-6-2)11(13)15-7-3/h5-7H2,1-4H3
- InChI Key: JVJLPIVLUUSKPW-UHFFFAOYSA-N
- SMILES: O(CC)C(/C(/C(=O)OCC)=C(\C)/CC)=O
Computed Properties
- Exact Mass: 214.12054
- Monoisotopic Mass: 214.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
- LogP: 1.83910
Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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